5-Bromo-2-methoxy-4-(methylthio)pyrimidine

• IUPAC Name: 5-bromo-2-methoxy-4-methylsulfanylpyrimidine
• InChI: InChI=1S/C6H7BrN2OS/c1-10-6-8-3-4(7)5(9-6)11-2/h3H,1-2H3
• InChI Key: RUALHKGODQGZFN-UHFFFAOYSA-N
• Canonical SMILES: COC1=NC=C(C(=N1)SC)Br
• Molecular Formula: C6H7BrN2OS
• DSSTOX Substance ID: DTXSID40483075
• Molecular Weight: 235.10 g/mol
• CAS RN: 59549-52-9

Description

5-Bromo-2-methoxy-4-(methylthio)pyrimidine is a chemical compound with the CAS Number: 59549-52-9. It has a molecular weight of 235.1.

Molecular Structure Analysis

The IUPAC name for this compound is 5-bromo-2-methoxy-4-(methylsulfanyl)pyrimidine. The InChI code is 1S/C6H7BrN2OS/c1-10-6-8-3-4(7)5(9-6)11-2/h3H,1-2H3.

Physical And Chemical Properties Analysis

The compound is stored at ambient temperature.

Scientific Research Applications

• Synthesis of N- and T-Butylaminopyrimidines

  • Aminolysis of 2- and 4-methoxy or methylthio pyrimidines, including those with a 5-bromo substituent, has been valuable for preparing n- and t-butylaminopyrimidines. This process, conducted without added solvent, indicates activation by a bromo substituent (Brown & Forster, 1966).

• Antiviral Activity of Derivatives

  • Derivatives of 2,4-diamino-6-hydroxypyrimidines substituted at position 5, including with a 5-bromo group, have shown significant inhibitory activity against retrovirus replication in cell culture, highlighting their potential antiviral applications (Hocková et al., 2003).

• Antitumor Properties

  • Reactions involving 2-methylthio-4,6-dichloro-5-(4-alkoxybenzyl)pyrimidines, which can be synthesized using compounds with a 5-bromo substituent, have been studied for their antitumor properties. These studies reveal potential applications in cancer therapy (Grigoryan et al., 2008).

• Synthesis of (1,2,3‐Triazol‐1‐yl)methylpyrimidines

  • 5-Bromo-1,1,1-trifluoro-4-methoxypent-3-en-2-one, a compound related to 5-bromo-2-methoxy-4-(methylthio)pyrimidine, has been used as a precursor for synthesizing a new series of biheterocycles. These compounds hold promise for various chemical applications (Aquino et al., 2017).

• Formation of Open-Chain Products

  • Pyrimidines including those with a 5-methylthio substituent have been shown to transform into open-chain products through reactions with potassium amide in liquid ammonia. This process reveals insights into the flexibility of pyrimidine structures (Meeteren & Plas, 2010).

• Synthesis of Heterocyclic Compounds

  • 5-Bromo-2-chloropyridine, a compound related to 5-bromo-2-methoxy-4-(methylthio)pyrimidine, has been used to develop efficient access to 5-hydroxy-pyridin- and pyrimidin-2-yl acetate cores. This methodology enables the synthesis of diverse heterocyclic analogues (Morgentin et al., 2009).

• Development of Acyclic Nucleoside Derivatives

  • The synthesis of acyclic nucleoside derivatives, using intermediates related to 5-bromo-2-methoxy-4-(methylthio)pyrimidine, has been explored for potential use in treatments with fewer side effects and a broader safety margin (Rosowsky et al., 1981).

Safety And Hazards

The compound has been classified under GHS07. The hazard statements include H315 and H319, indicating that it causes skin irritation and serious eye damage. Precautionary statements include P271, P260, and P280, advising to avoid breathing dust, gas, or vapors, avoid contact with skin and eyes, and to wear protective gloves and clothing.